Cas no 391864-09-8 (2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 391864-09-8
• MF: C₉H₅ClFN₃OS₂
• MW: 289.736901044846
• CID: 6176706
• PubChem ID: 4139285
• Update Time: 2025-05-19

2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• 391864-09-8
• SR-01000006266-1
• 2-chloro-6-fluoro-N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)benzamide
• Oprea1_277194
• 2-chloro-6-fluoro-N-(5-mercapto-1,3,4-thiadiazol-2-yl)benzamide
• F0453-0291
• AKOS024577966
• SR-01000006266

• Inchi： 1S/C9H5ClFN3OS2/c10-4-2-1-3-5(11)6(4)7(15)12-8-13-14-9(16)17-8/h1-3H,(H,14,16)(H,12,13,15)
• InChI Key： WZWLWDMWVCMNEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=NNC(=S)S1)=O)F

Computed Properties

• Exact Mass: 288.9546600g/mol
• Monoisotopic Mass: 288.9546600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide

Introduction to 2-Chloro-6-Fluoro-N-(5-Sulfanyl-1,3,4-Thiadiazol-2-yl)Benzamide (CAS No. 391864-09-8)

2-Chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide, also known by its CAS number 391864-09-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of a chloro and fluoro substituent on the benzene ring, as well as a sulfanyl-thiadiazole moiety. These structural features contribute to its distinct chemical properties and biological activities.

The synthesis of 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide typically involves multi-step reactions, including the formation of the thiadiazole ring and the subsequent coupling with the substituted benzene ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of its biological activity, 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential as an antimicrobial agent. Research has shown that this compound exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and membranes, leading to cell death. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory processes. This suggests that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, it has been found to have low toxicity in animal models, which is a crucial factor in drug development.

In the context of drug discovery and development, 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and diverse biological activities make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research is focused on improving its potency and selectivity through structure-based drug design approaches.

The potential therapeutic applications of 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide extend beyond antimicrobial and anti-inflammatory uses. Recent studies have explored its anticancer properties, particularly in inhibiting tumor growth and metastasis. Preliminary results have shown that this compound can induce apoptosis in cancer cells and inhibit angiogenesis, which are critical processes in cancer progression. These findings open up new avenues for its use in cancer therapy.

In conclusion, 2-chloro-6-fluoro-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 391864-09-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and drug discovery.